1-{[5-chloro-2-(methylthio)pyrimidin-4-yl]carbonyl}-1,2,3,4-tetrahydroquinoline

• IUPAC Name: (5-chloro-2-methylsulfanylpyrimidin-4-yl)-(3,4-dihydro-2H-quinolin-1-yl)methanone
• InChI: InChI=1S/C15H14ClN3OS/c1-21-15-17-9-11(16)13(18-15)14(20)19-8-4-6-10-5-2-3-7-12(10)19/h2-3,5,7,9H,4,6,8H2,1H3
• InChI Key: ROXKRNJTYYTDNX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)N2CCCC3=CC=CC=C32)Cl
• Molecular Formula: C15H14ClN3OS
• Molecular Weight: 319.8 g/mol

Description

The compound “1-{[5-chloro-2-(methylthio)pyrimidin-4-yl]carbonyl}-1,2,3,4-tetrahydroquinoline” is a complex organic molecule. It consists of a 1,2,3,4-tetrahydroquinoline core, which is a bicyclic structure containing a benzene ring fused to a nitrogen-containing pyridine ring. This core is linked via a carbonyl group to a 5-chloro-2-(methylthio)pyrimidin-4-yl moiety. The latter is a pyrimidine derivative with a chlorine atom and a methylthio group attached.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. The 1,2,3,4-tetrahydroquinoline core indicates a bicyclic structure with a benzene ring fused to a nitrogen-containing pyridine ring. The 5-chloro-2-(methylthio)pyrimidin-4-yl moiety is a pyrimidine ring (a six-membered ring with two nitrogen atoms) with a chlorine atom and a methylthio group attached.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its structure. It likely has a relatively high molecular weight due to its complex structure. Its solubility would depend on the specific conditions, such as the solvent used and the temperature.

Safety and Hazards

As with any chemical compound, handling “1-{[5-chloro-2-(methylthio)pyrimidin-4-yl]carbonyl}-1,2,3,4-tetrahydroquinoline” requires appropriate safety measures. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Therefore, it’s important to avoid breathing its dust/fume/gas/mist/vapors/spray, and protective measures such as wearing gloves and eye protection should be taken.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, given the known activities of similar compounds. Additionally, more efficient synthesis methods could be developed, and its physical and chemical properties could be studied in more detail.